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Compound of Interest

Compound Name: CAY10526

Cat. No.: B1668649

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and storage of CAY10526, a
selective microsomal prostaglandin E synthase-1 (mMPGES-1) inhibitor. Adherence to these
guidelines is crucial for ensuring the compound's integrity and obtaining reliable experimental
results.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of CAY10526?
A: The solid form of CAY10526 should be stored at -20°C for long-term stability, with some

suppliers indicating it can be stored at this temperature for up to 3 years.[1] For shorter periods,
storage at 4°C is also mentioned, provided it is sealed and protected from moisture and light.[2]

Q2: What is the recommended solvent for preparing CAY10526 stock solutions?

A: Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are the recommended
solvents for preparing high-concentration stock solutions of CAY10526.[1][3][4] Ethanol can
also be used, but the solubility is significantly lower.[1][3][4] For experiments involving aqueous
buffers, a stock solution in DMSO can be further diluted in a buffer like PBS (pH 7.2).[3]

Q3: How should | store CAY10526 stock solutions?
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A: Stock solutions of CAY10526 in DMSO or DMF should be stored at -80°C for optimal
stability, with recommendations to use within 6 months to a year.[1][4][5] For shorter-term
storage (up to 1 month), -20°C is also acceptable.[4][5] It is highly recommended to aliquot the
stock solution into single-use vials to avoid repeated freeze-thaw cycles.[4]

Q4: Can | store CAY10526 solutions at room temperature?

A: It is not recommended to store CAY10526 solutions at room temperature for extended
periods. For in vivo experiments, it is advised to prepare the working solution fresh on the day
of use.[5] Shipping of the solid compound may occur at room temperature, but it should be
transferred to the recommended storage conditions upon receipt.[1][4]

Q5: | see some precipitate in my CAY10526 solution after thawing. What should | do?

A: If you observe precipitation after thawing, you can gently warm the solution to 37°C or 60°C
and use sonication or vortexing to aid in redissolving the compound.[2][4][5] Ensure the vial is
tightly sealed to prevent solvent evaporation. Using newly opened, anhydrous DMSO is also
crucial as hygroscopic DMSO can negatively impact solubility.[5]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Inconsistent or lower than
expected activity in cell-based

assays.

1. Compound degradation due
to improper storage. 2.
Repeated freeze-thaw cycles
of the stock solution. 3.
Inaccurate concentration of the

stock solution.

1. Ensure the compound and
its solutions are stored at the
recommended temperatures
(-20°C for solid, -80°C for
solutions). 2. Prepare single-
use aliquots of the stock
solution to minimize freeze-
thaw cycles.[4] 3. Verify the
initial weight of the compound
and the volume of the solvent
used for stock preparation. If
possible, confirm the
concentration using analytical

methods.

Precipitation of CAY10526 in
aqueous media during

experiments.

The solubility of CAY10526 is
low in agueous solutions. The
final concentration of the
organic solvent (e.g., DMSO)
may be too low to maintain

solubility.

1. Ensure the final
concentration of DMSO in your
aqueous working solution is
sufficient to keep CAY10526
dissolved. A 1:1 mixture of
DMSO:PBS (pH 7.2) has been
reported to dissolve CAY10526
at 0.5 mg/mL.[3] 2. Prepare
fresh dilutions from a
concentrated stock solution

immediately before use.

Difficulty dissolving the
CAY10526 powder.

The compound may require
assistance to fully dissolve,
especially at higher

concentrations.

1. Use sonication to aid
dissolution.[1] 2. Gentle
warming of the solution (e.qg.,
to 37°C or 60°C) can also help.
[2][5] 3. Ensure you are using
a recommended solvent like
DMSO or DMF at an

appropriate volume.
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Data Presentation

Table 1. CAY10526 Storage Conditions

Storage ]
Form Duration Notes
Temperature
Store sealed, away
Solid (Powder) -20°C Up to 3 years from moisture and
light.[1][5]
Store sealed, away
4°C Short-term from moisture and
light.[2]
Recommended for
In Solvent (e.g., N
-80°C 6 months - 1 year long-term stability.[1]
DMSO, DMF)
[41[5]
Suitable for short-term
-20°C Up to 1 month

storage.[4][5]

Table 2: CAY10526 Solubility
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- Molar Concentration
Solvent Solubility Notes

(Approx.)

Sonication and

warming may be

DMSO 16 - 66.67 mg/mL 51.4-214.3 mM required.[1][3][4][5]
Use newly opened
DMSO.[5]
Sonication is

DMF 16 - 30 mg/mL 51.4-96.4 mM

recommended.[1][3][4]

Sonication is

Ethanol 1 mg/mL 3.2mM
recommended.[1][3][4]

DMSO:PBS (pH 7.2)

0.5 mg/mL 1.6 mM [3]
(1:2)

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

e Weighing: Accurately weigh the desired amount of CAY10526 powder in a sterile
microcentrifuge tube.

¢ Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
concentration (e.g., for a 10 mM stock solution, add 321.39 pL of DMSO to 1 mg of
CAY10526).

» Dissolution: Vortex the solution thoroughly. If necessary, sonicate the vial or warm it gently to
37°C or 60°C until the compound is completely dissolved.[2][5]

» Aliquoting: Dispense the stock solution into single-use, light-protected microcentrifuge tubes.
o Storage: Store the aliquots at -80°C for long-term storage.[4][5]

Protocol 2: Preparation of a Working Solution for Cell Culture
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e Thawing: Thaw a single-use aliquot of the CAY10526 stock solution (from Protocol 1) at
room temperature.

 Dilution: Dilute the stock solution to the final desired concentration in your cell culture
medium. For example, to prepare a 10 uM working solution from a 10 mM stock, perform a
1:1000 dilution. It is recommended to add the stock solution to the medium while vortexing to

ensure rapid and even dispersion.

o Usage: Use the freshly prepared working solution immediately for your experiment. Do not
store diluted agueous solutions.

Visualizations
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Caption: Workflow for proper handling and storage of CAY10526.
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CAY 10526 Mechanism of Action
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Caption: CAY10526 inhibits mMPGES-1 in the prostaglandin E2 synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.targetmol.com/compound/cay10526
https://immunomart.com/product/cay10526/
https://www.caymanchem.com/product/10010088/cay10526
https://www.glpbio.com/sp/cay10526.html
https://www.medchemexpress.com/cay10526.html
https://www.benchchem.com/product/b1668649#cay10526-stability-and-storage-conditions
https://www.benchchem.com/product/b1668649#cay10526-stability-and-storage-conditions
https://www.benchchem.com/product/b1668649#cay10526-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668649?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

